Cas no 2138173-64-3 (3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-)

• Product Name: 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-
• CAS No: 2138173-64-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5280296
• Update Time: 2025-10-31

3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-

• Inchi： 1S/C9H13N3O2/c13-9-5-14-4-8(9)12-3-7(10-11-12)6-1-2-6/h3,6,8-9,13H,1-2,4-5H2/t8-,9-/m0/s1
• InChI Key： GMHPYWKYHVKQDB-IUCAKERBSA-N
• SMILES： O1C[C@H](N2C=C(C3CC3)N=N2)[C@@H](O)C1

Additional information on 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-

Exploring the Unique Properties and Applications of 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- (CAS No. 2138173-64-3)

In the ever-evolving field of organic chemistry, 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- (CAS No. 2138173-64-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its furan and triazole moieties, represents a fascinating area of research for synthetic chemists and material scientists alike. Its cyclopropyl substitution further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The growing interest in heterocyclic compounds like 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- is driven by their versatility in pharmaceuticals, agrochemicals, and functional materials. Researchers are particularly intrigued by its stereochemistry, as the (3R,4S)-rel- configuration can influence biological activity and material properties. This aligns with current trends in chiral synthesis and green chemistry, where precision and sustainability are paramount.

One of the most searched questions in this domain is: "What are the synthetic routes for 3-Furanol derivatives?" or "How does the cyclopropyl group affect triazole reactivity?" Addressing these queries, recent studies highlight innovative methods like click chemistry and catalytic hydrogenation for constructing such frameworks. The compound’s CAS No. 2138173-64-3 is often referenced in patents and academic papers, underscoring its industrial relevance.

From a pharmaceutical perspective, the triazole ring in 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- is a key pharmacophore, known for its bioisosteric properties. This has led to explorations in drug discovery, particularly for targeting enzymes or receptors where hydrogen bonding and π-stacking interactions are critical. The furan moiety also contributes to its potential as a bioactive scaffold, aligning with the demand for novel therapeutic agents.

In material science, the compound’s thermal stability and electronic properties are under investigation for applications in organic electronics and polymers. Its tetrahydrofuran backbone, combined with the triazole ring, offers tunable solubility and rigidity, making it a candidate for advanced coatings or catalysts. These attributes resonate with the surge in searches for "sustainable materials" and "high-performance additives."

As the scientific community continues to explore CAS No. 2138173-64-3, its role in catalysis and asymmetric synthesis is gaining traction. The cyclopropyl-1,2,3-triazole unit, in particular, is a hotspot for mechanistic studies, answering queries like "How do steric effects influence triazole reactions?" This compound exemplifies the intersection of fundamental research and applied innovation, catering to both academic and industrial audiences.

In summary, 3-Furanol, 4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- (CAS No. 2138173-64-3) stands at the forefront of molecular design, addressing contemporary challenges in synthesis, bioactivity, and material performance. Its multifaceted nature ensures its place in future breakthroughs, making it a compound worth watching in the years to come.